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Compound of Interest |

Compound Name: Perfluoromethyldiethylamine
CAS No.: 758-48-5
Cat. No.: B1596663

Get Quote

The systematic name for perfluoromethyldiethylamine, according to the International Union
of Pure and Applied Chemistry (IUPAC), is 1,1,2,2,2-pentafluoro-N-(1,1,2,2,2-pentafluoroethyl)-
N-(trifluoromethyl)ethanamine[1][2][3]. This name is derived following a specific set of rules for

naming complex organic molecules, particularly those that are heavily substituted, such as
perfluorinated compounds.

The naming process begins by identifying the longest continuous carbon chain that contains
the principal functional group, which in this case is the amine. In
perfluoromethyldiethylamine, there are two identical ethyl groups and one methyl group
attached to the nitrogen atom. The parent alkane is therefore ethane, and the parent amine is
ethanamine.

One of the pentafluoroethyl groups is chosen as the parent chain. The other pentafluoroethyl
group and the trifluoromethyl group are then treated as substituents on the nitrogen atom of the
ethanamine. The locant "N" is used to indicate that these groups are attached to the nitrogen.

The positions of the fluorine atoms on the parent ethyl chain and the substituent ethyl group
are indicated by numbers. Since all hydrogens are replaced by fluorine, we have "pentafluoro”
for the ethyl groups and "trifluoromethyl" for the methy! group.
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Visualizing the Structure for IUPAC Nomenclature

The following diagram illustrates the structure of perfluoromethyldiethylamine, with the
parent chain and substituents color-coded to clarify the IUPAC naming convention.

Click to download full resolution via product page

Caption: Structure of Perfluoromethyldiethylamine for IUPAC Naming.
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Physicochemical Properties

Perfluoromethyldiethylamine is a colorless liquid with properties that are characteristic of
perfluorinated compounds, such as high density, low surface tension, and high chemical and
thermal stability. These properties are summarized in the table below.

Property Value

Molecular Formula CsFisN

Molar Mass 321.04 g/mol [1][3]
CAS Registry Number 758-48-5[1][3]
Appearance Colorless liquid[1]
Density 1.79 g/mL at 25 °C[1]
Boiling Point 45-47 °CJ[1]

Melting Point -123.0 °C[2]
Refractive Index 1.25 at 25 °C[1]

Due to the strong electron-withdrawing effect of the fluorine atoms, perfluorinated amines like
perfluoromethyldiethylamine are non-basic, a significant deviation from their hydrocarbon
counterparts[1][2].

Synthesis of Perfluoromethyldiethylamine

The primary industrial method for the synthesis of perfluoroalkylamines is through
electrochemical fluorination (ECF) of the corresponding hydrocarbon amine.[2] This process
involves dissolving the parent amine in anhydrous hydrogen fluoride, which serves as both the
solvent and the source of fluorine. An electric current is then passed through the solution,
leading to the substitution of all hydrogen atoms with fluorine atoms.

Generalized Experimental Protocol for Electrochemical
Fluorination
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o Preparation of the Electrolyte: The parent amine (methyldiethylamine) is dissolved in
anhydrous hydrogen fluoride to form the electrolyte solution.

o Electrolysis: The electrolysis is carried out in a specialized electrochemical cell, typically with
nickel anodes. A direct current is applied across the electrodes.

e Fluorination Reaction: At the anode, the amine undergoes oxidative fluorination, where
hydrogen atoms are progressively replaced by fluorine atoms.

e Product Separation: The crude perfluorinated product is collected and purified, often through
distillation, to separate it from byproducts and residual starting materials.

Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of
perfluoromethyldiethylamine via electrochemical fluorination.
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Caption: Generalized workflow for the synthesis of perfluoromethyldiethylamine.

Applications in Science and Industry

The unique properties of perfluoromethyldiethylamine, such as its chemical inertness, high
thermal stability, and excellent dielectric properties, make it a valuable material in several high-
tech applications.

» Heat Transfer Fluids: It is used as a heat transfer fluid in the electronics industry, particularly
in the manufacturing of semiconductors where precise temperature control is crucial.[1]
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» Electronic Testing: Its inertness and high dielectric strength make it suitable as a liquid
medium for the testing of electronic components.[1]

« Artificial Blood: Perfluoromethyldiethylamine has been a component of Fluosol, an artificial
blood substitute. This application leverages the high solubility of gases like oxygen and
carbon dioxide in perfluorinated compounds, along with their low toxicity.[2]

o Coolants: It is also a component of Fluorinert™ electronic liquids, which are used for direct
immersion cooling of high-performance electronics, such as CPUs in supercomputers.[2]

Safety and Environmental Considerations

Perfluoroalkylamines are generally characterized by their low toxicity.[2] However, like many
per- and polyfluoroalkyl substances (PFAS), there are growing concerns about their
environmental persistence. While detailed toxicity profiles for perfluoromethyldiethylamine
are not extensively available in public literature, the broader class of PFAS is known for its
resistance to degradation.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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